Cas no 2228250-11-9 (tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2228250-11-9
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 5825645
• PubChem ID: 165825699
• Update Time: 2025-11-07

tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• tert-butyl N-[4-(1-amino-2-methylpropan-2-yl)-3-fluorophenyl]carbamate
• EN300-1900439
• 2228250-11-9

• Inchi： 1S/C15H23FN2O2/c1-14(2,3)20-13(19)18-10-6-7-11(12(16)8-10)15(4,5)9-17/h6-8H,9,17H2,1-5H3,(H,18,19)
• InChI Key： GLHFOWFLIMGHBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate

tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate, identified by the CAS number NO2228250-11-9, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique chemical structure, which combines a tert-butyl group with a fluorophenylcarbamate moiety. The presence of the amino group and the fluorine atom in its structure contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Researchers have demonstrated that the tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate can serve as an effective precursor for synthesizing bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable intermediate in organic synthesis.

In the context of material science, this compound has shown promise in the creation of high-performance polymers. The fluorine atom in its structure enhances its thermal stability and chemical resistance, making it suitable for applications in extreme environments. Furthermore, its tert-butyl group provides excellent steric protection during synthesis, ensuring high yields and purity in final products.

The synthesis of tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. These methods not only reduce production costs but also minimize the environmental impact, aligning with current sustainability goals.

In terms of biological applications, this compound has been explored for its potential as an anti-inflammatory agent. Studies conducted on cellular models have shown that it exhibits moderate anti-inflammatory activity, suggesting its potential use in drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The versatility of tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate extends to its use in analytical chemistry as a reference standard. Its well-defined structure and stability make it an ideal candidate for calibrating analytical instruments used in quality control processes across various industries.

In conclusion, the compound tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-fluorophenylcarbamate, with CAS number NO2228250-11-9, represents a significant advancement in organic chemistry. Its unique properties and wide range of applications position it as a key player in both academic research and industrial production. As ongoing research continues to uncover new potentials, this compound is expected to play an even more pivotal role in shaping future innovations across multiple disciplines.